Cas no 1823887-04-2 (4-Chloro-5-fluoro-1-methylpyridin-2(1H)-one)

• Product Name: 4-Chloro-5-fluoro-1-methylpyridin-2(1H)-one
• CAS No: 1823887-04-2
• MF: C₆H₅ClFNO
• MW: 161.561403989792
• CID: 4727948
• Update Time: 2025-11-01

4-Chloro-5-fluoro-1-methylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-fluoro-1-methylpyridin-2(1H)-one
• FCH2496309
• AX8260177

• Inchi： 1S/C6H5ClFNO/c1-9-3-5(8)4(7)2-6(9)10/h2-3H,1H3
• InChI Key： RIZDMQOIMJNPII-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(C)C=C1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 234
• Topological Polar Surface Area: 20.3

Additional information on 4-Chloro-5-fluoro-1-methylpyridin-2(1H)-one

Comprehensive Overview of 4-Chloro-5-fluoro-1-methylpyridin-2(1H)-one (CAS No. 1823887-04-2)

4-Chloro-5-fluoro-1-methylpyridin-2(1H)-one (CAS No. 1823887-04-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridinone core structure, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its chloro and fluoro substituents, which enhance its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridines has surged due to their role in developing novel therapeutics. The presence of both chlorine and fluorine atoms in 4-Chloro-5-fluoro-1-methylpyridin-2(1H)-one contributes to its stability and selectivity, which are critical for designing targeted molecules. This aligns with the growing trend of precision medicine and green chemistry, where efficiency and environmental sustainability are prioritized. Users searching for "fluorinated heterocycles" or "pyridinone derivatives" often encounter this compound as a key example of advanced synthetic building blocks.

The synthesis of 4-Chloro-5-fluoro-1-methylpyridin-2(1H)-one typically involves multi-step reactions, including halogenation and methylation processes. Its CAS No. 1823887-04-2 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. Laboratories focusing on medicinal chemistry or crop protection frequently explore its derivatives to address challenges like drug resistance or pest control. These applications resonate with current user queries such as "how to modify pyridinone scaffolds" or "applications of halogenated pyridines."

From a commercial perspective, 4-Chloro-5-fluoro-1-methylpyridin-2(1H)-one is often sourced as a high-purity reagent for R&D purposes. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, expands its utility in creating complex molecular architectures. This versatility makes it a recurring topic in forums discussing "innovative synthetic routes" or "building blocks for drug design." Additionally, its thermal and chemical stability under various conditions is a subject of interest for industrial-scale applications.

Environmental and safety considerations are also integral to discussions about CAS No. 1823887-04-2. While not classified as hazardous, proper handling protocols are emphasized in technical datasheets to ensure workplace safety. Researchers often seek information on "safe storage of fluorinated compounds" or "biodegradability of pyridinones," reflecting broader concerns about sustainable chemical practices. The compound's low ecotoxicity profile further supports its adoption in green synthesis initiatives.

In summary, 4-Chloro-5-fluoro-1-methylpyridin-2(1H)-one represents a convergence of cutting-edge chemistry and practical innovation. Its structural features and functional groups align with contemporary research priorities, answering frequent queries like "role of halogens in bioactive molecules" or "trends in heterocyclic chemistry." As scientific exploration evolves, this compound is poised to remain a focal point for advancements in life sciences and material engineering.